Cas no 12222-37-6 (Direct Orange 46)

• Product Name: Direct Orange 46
• CAS No: 12222-37-6
• MDL: MFCD00280086
• CID: 48834
• Update Time: 2025-10-28

Direct Orange 46 Chemical and Physical Properties

Names and Identifiers

• Direct Orange 34
• Direct Orange 46
• C.I. Direct Orange 34
• DIRECT ORANG 34
• C.I. 40230
• Direct Orange 44
• Chlorantine Fast Orange TGLL
• Diazol Light Orange 7JL
• Direct Orange 36
• 2,2'-(1,2-Ethenediyl)bis[5-nitrobenzenesulfonic acid reaction products with methylated 4-[(4-aminophenyl)azo]benzenesulfonic acid monosodium salt
• direct orange 34
• Direct Fast Orange EG
• Direct Fast Orange EGL
• Paranol Orange EGL

• MDL： MFCD00280086

Additional information on Direct Orange 46

Introduction to Compound with CAS No. 12222-37-6 and Product Name Direct Orange 46

Compound with the Chemical Abstracts Service (CAS) number 12222-37-6 is widely recognized in the chemical industry under the commercial product name Direct Orange 46. This compound belongs to the class of azo dyes, which are synthetic organic dyes characterized by their vibrant colors and extensive applications in various industrial sectors. The azo group (-N=N-) in its molecular structure is responsible for its characteristic coloration, making it a popular choice for dyeing textiles, paper, and other materials.

The molecular formula of Direct Orange 46 is C₁₆H₁₀N₂O₄S₂, indicating its composition includes carbon, hydrogen, nitrogen, oxygen, and sulfur atoms. This specific arrangement of atoms contributes to its stability and durability when used in dyeing processes. The compound's solubility in water and its ability to bind strongly to fibers make it an effective dyeing agent, particularly for cotton and synthetic fabrics.

In recent years, research has focused on the environmental impact and sustainability of azo dyes like Direct Orange 46. Studies have explored methods to minimize waste and improve the efficiency of dyeing processes. One significant area of research has been the development of biodegradable azo dyes that reduce environmental pollution while maintaining high-quality dyeing results. These advancements align with global efforts to promote green chemistry and sustainable manufacturing practices.

The application of Direct Orange 46 extends beyond textiles. It is also used in the production of printing inks, where its vibrant coloration enhances the visual appeal of printed materials. Additionally, researchers have investigated its potential use in biological staining and imaging techniques due to its ability to bind to specific cellular components. This has opened up new avenues for medical research and diagnostic applications.

Recent studies have also explored the photochemical properties of Direct Orange 46, particularly its behavior under UV light exposure. Researchers have found that this compound can undergo photochemical reactions that alter its color properties, which could be leveraged in developing photochromic materials or light-sensitive coatings. Such applications could have implications in areas such as smart windows and optical sensors.

The synthesis of Direct Orange 46 involves a series of chemical reactions that typically include diazotization followed by coupling with an appropriate aromatic compound. The precise conditions and reagents used can influence the yield and purity of the final product. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving overall quality.

From an industrial perspective, the demand for high-performance dyes like Direct Orange 46 continues to grow. Textile manufacturers value its consistency and durability, while researchers appreciate its versatility in various applications. As a result, ongoing innovation in azo dye technology remains a priority for both academic institutions and industrial partners.

The safety profile of Direct Orange 46 is another critical consideration. While it is not classified as a hazardous substance under standard regulatory frameworks, proper handling procedures are essential to ensure worker safety and environmental protection. Industrial facilities using this compound must adhere to strict guidelines regarding storage, handling, and disposal to mitigate any potential risks.

In conclusion, compound with CAS No. 12222-37-6, known commercially as Direct Orange 46, is a versatile azo dye with significant applications in the textile industry and beyond. Its unique chemical properties make it an effective dyeing agent, while ongoing research continues to uncover new uses and improve production methods. As sustainability becomes increasingly important, the development of environmentally friendly alternatives will remain a key focus for researchers and manufacturers alike.